Cas no 1806885-24-4 (5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806885-24-4
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4890375
• Update Time: 2025-07-17

5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-8(11)5-3-16-7(9(12,13)14)6(17)4(5)1-2-15/h3,8,17H,1H2
• InChI Key： PTGFMVGDFPBLAR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(=C1CC#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.7
• Topological Polar Surface Area: 56.9

Additional information on 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806885-24-4)

The compound 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806885-24-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical and agrochemical research. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile is its role in the development of novel enzyme inhibitors. Fluorinated pyridines are known to exhibit enhanced metabolic stability and bioavailability, which are critical factors in the design of next-generation therapeutics. This compound’s hydroxy and acetonitrile functionalities further expand its utility, allowing for diverse chemical modifications to tailor its properties for specific applications.

In recent years, the agrochemical industry has also explored the use of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile as a building block for crop protection agents. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy and environmental profile. This aligns with the global trend toward sustainable agriculture, where fluorine-containing compounds play a pivotal role in reducing pesticide usage while maintaining high crop yields.

From a synthetic chemistry perspective, the preparation of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile involves sophisticated methodologies, including selective fluorination and pyridine ring functionalization. These processes are often optimized for scalability and cost-efficiency, addressing the needs of industrial-scale production. Researchers frequently search for synthetic routes and optimization strategies to enhance the yield and purity of this compound, reflecting its commercial and scientific importance.

The compound’s physicochemical properties, such as solubility, stability, and reactivity, are also subjects of ongoing investigation. Understanding these attributes is essential for its successful integration into drug formulations or agrochemical products. For instance, the hydroxy group in the molecule can participate in hydrogen bonding, influencing its interaction with biological targets or formulation matrices.

Another area of interest is the potential of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile in material science. Fluorinated pyridines are increasingly being explored for their applications in organic electronics and advanced materials. Their ability to modulate electronic properties makes them attractive candidates for organic semiconductors and photovoltaic materials, contributing to the development of renewable energy technologies.

In conclusion, 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806885-24-4) represents a versatile and high-value compound with broad applications across multiple industries. Its unique structural features and functional groups make it a focal point for research and development, particularly in the context of fluorine chemistry and sustainable innovation. As scientific advancements continue, this compound is expected to play an even more prominent role in addressing contemporary challenges in healthcare, agriculture, and technology.